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Compound of Interest

Compound Name: Firibastat, (+/-)-

Cat. No.: B1244659 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of (+/-)-Firibastat in a

Research Setting

This document provides a comprehensive guide for the proper disposal of Firibastat, a

research-grade pharmaceutical compound. The following procedures are based on general

best practices for laboratory chemical waste management and are intended to ensure the

safety of personnel and minimize environmental impact. It is crucial to note that a specific

Safety Data Sheet (SDS) for Firibastat containing definitive disposal instructions was not

publicly available at the time of this writing. Therefore, a conservative approach, treating the

compound as potentially hazardous chemical waste, is recommended. All procedures must be

conducted in accordance with institutional and local environmental regulations.

Chemical and Physical Properties of Firibastat
A summary of the known quantitative data for Firibastat is presented below for reference. This

information is critical for a preliminary risk assessment in the absence of a complete SDS.
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Property Value

Molecular Formula C₈H₂₀N₂O₆S₄

Molecular Weight 368.51 g/mol

Appearance Solid, White to off-white

CAS Number 648927-86-0

Solubility Soluble in Water

Experimental Protocol for Proper Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of

Firibastat and any associated contaminated materials.

1. Waste Identification and Segregation:

All materials contaminated with Firibastat, including unused compound, solutions,

contaminated personal protective equipment (PPE), and disposable labware (e.g., pipette

tips, vials, and gloves), must be segregated as chemical waste.

Do not mix Firibastat waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

2. Personal Protective Equipment (PPE):

At a minimum, standard laboratory PPE, including a lab coat, safety glasses, and chemical-

resistant gloves, must be worn when handling Firibastat waste.

3. Containerization:

Use a dedicated, leak-proof, and clearly labeled container for the collection of solid Firibastat

waste.

The container must be made of a material compatible with the chemical.
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The label should clearly state "Hazardous Waste" (or as required by your institution),

"Firibastat Waste," and the date of accumulation.

4. Storage:

Store the waste container in a designated and secure satellite accumulation area within the

laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

5. Disposal Procedure:

Solid Waste:

Carefully place all solid Firibastat waste, including contaminated labware and PPE, into

the designated waste container.

Ensure the container is securely sealed to prevent any release of the compound.

Aqueous Solutions:

Aqueous solutions of Firibastat should not be disposed of down the drain.

Collect all aqueous waste containing Firibastat in a separate, sealed, and appropriately

labeled container for liquid chemical waste.

6. Waste Pickup and Final Disposal:

Once the waste container is full or has reached the maximum accumulation time allowed by

your institution, arrange for its collection by your EHS department or a licensed hazardous

waste disposal contractor.

Final disposal should be carried out at an approved waste disposal facility, likely through

incineration, as is common for pharmaceutical waste.

Disposal Decision Pathway
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The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Firibastat in a laboratory setting.

Start: Firibastat Waste Generated

Consult Firibastat Safety Data Sheet (SDS)

SDS Available?

Follow Specific Disposal Instructions in SDS

Yes

SDS Unavailable or Lacks Detail

No

Segregate Waste (Solid & Liquid)

Treat as Potentially Hazardous Chemical Waste

Use Labeled, Leak-Proof Containers

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

Dispose via Approved Hazardous Waste Facility (e.g., Incineration)
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Firibastat.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of Firibastat, thereby protecting themselves, their colleagues, and

the environment. Always prioritize safety and consult with your institution's EHS department for

any specific questions or concerns.

To cite this document: BenchChem. [Prudent Disposal of Firibastat: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244659#firibastat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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